Cas no 115087-90-6 (C-(5-Methyl-1h-benzoimidazol-2-yl)-methylamine)

C-(5-Methyl-1h-benzoimidazol-2-yl)-methylamine structure
115087-90-6 structure
Product Name:C-(5-Methyl-1h-benzoimidazol-2-yl)-methylamine
CAS No:115087-90-6
MF:C9H11N3
MW:161.203741312027
MDL:MFCD06312157
CID:130626
PubChem ID:924742
Update Time:2025-09-27

C-(5-Methyl-1h-benzoimidazol-2-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

    • (5-Methyl-1H-benzo[d]imidazol-2-yl)methanamine dihydrochloride
    • 1H-Benzimidazole-2-methanamine,6-methyl-
    • C-(5-Methyl-1H-benzoimidazol-2-yl)-methylamine
    • C-(5-Methyl-1H-benzoimidazol-2-yl)-methylaminedihydrochloride
    • (5-methyl-1H-1,3-benzodiazol-2-yl)methanamine
    • (5-methyl-1H-benzimidazol-2-yl)methylamine
    • (5-methylbenzimidazol-2-yl)methylamine
    • 1-(5-methyl-1H-benzimidazol-2-yl)methanamine
    • 1-(6-methyl-1H-benzimidazol-2-yl)methanamine
    • AC1LJHWG
    • Albb-006854
    • 1H-Benzimidazole-2-methanamine,5-methyl-(9CI)
    • (5-methyl-1H-benzo[d]imidazol-2-yl)methanamine
    • (5-methyl-1H-benzimidazol-2-yl)methylamine dihydrochloride
    • 1-(5-methyl-1H-benzimidazol-2-yl)methanamine(SALTDATA: 2HCl)
    • DTXSID30358920
    • W10142
    • HMS1703A05
    • C-(5-Methyl-1H-benzoimidazol-2-yl)-methyla mine
    • AKOS000265009
    • EN300-95855
    • 1H-Benzimidazole-2-methanamine, 6-methyl-
    • CS-0282043
    • SCHEMBL14399071
    • AB23728
    • (6-Methyl-1h-benzo[d]imidazol-2-yl)methanamine
    • (6-methyl-1H-benzimidazol-2-yl)methanamine
    • AKOS000111489
    • 115087-90-6
    • AS-54792
    • 5-METHYL-1H-BENZIMIDAZOLE-2-METHANAMINE
    • BB 0241999
    • AM802961
    • BBL009840
    • STK500262
    • C-(5-Methyl-1h-benzoimidazol-2-yl)-methylamine
    • MDL: MFCD06312157
    • Inchi: 1S/C9H11N3/c1-6-2-3-7-8(4-6)12-9(5-10)11-7/h2-4H,5,10H2,1H3,(H,11,12)
    • InChI Key: DTGZSWYLXQOOPV-UHFFFAOYSA-N
    • SMILES: N1C(CN)=NC2C=CC(C)=CC1=2

Computed Properties

  • Exact Mass: 161.09543
  • Monoisotopic Mass: 161.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7A^2
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.227
  • Boiling Point: 392.5°C at 760 mmHg
  • Flash Point: 219.7°C
  • Refractive Index: 1.684
  • PSA: 54.7

C-(5-Methyl-1h-benzoimidazol-2-yl)-methylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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